Cas no 2138349-45-6 (3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride)

• Product Name: 3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride
• CAS No: 2138349-45-6
• MF: C₇H₁₃F₃O₂S
• MW: 218.23713183403
• CID: 6008051
• PubChem ID: 165452672
• Update Time: 2025-11-01

3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-729053
• 2138349-45-6
• 3,3-difluoro-2,2-dimethylpentane-1-sulfonyl fluoride
• 3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride

• Inchi： 1S/C7H13F3O2S/c1-4-7(8,9)6(2,3)5-13(10,11)12/h4-5H2,1-3H3
• InChI Key： VQYSZIACMIIHAV-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)C(CC)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 218.05883531g/mol
• Monoisotopic Mass: 218.05883531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride

Introduction to 3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride (CAS No. 2138349-45-6)

3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2138349-45-6, belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in synthetic chemistry and medicinal applications. The presence of fluorine atoms in its molecular structure imparts distinct reactivity and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride is C₈H₁₄F₂O₂S, reflecting its composition of carbon, hydrogen, fluorine, oxygen, and sulfur atoms. The compound's structure features a branched alkyl chain with two fluorine substituents at the 3-position and a sulfonyl fluoride group at the 1-position. This configuration contributes to its reactivity in nucleophilic substitution reactions, where the sulfonyl fluoride moiety can be displaced by nucleophiles to form sulfonamides or other derivatives.

In recent years, 3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride has been explored in the development of novel pharmaceutical agents. The fluorine atoms in its structure enhance the metabolic stability of drug candidates, a critical factor in improving their bioavailability and efficacy. For instance, fluorinated sulfonyl compounds have shown promise in the treatment of inflammatory diseases and cancer by modulating enzyme activity and receptor binding. The compound's ability to serve as a versatile building block in medicinal chemistry has led to its incorporation into various synthetic pathways aimed at producing targeted therapeutics.

One of the most compelling aspects of 3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride is its role in the synthesis of fluorinated sulfonamides, which are known for their broad spectrum of biological activities. These sulfonamides exhibit inhibitory effects on enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase (CA), which are implicated in various diseases. The introduction of fluorine atoms into these molecules often enhances their binding affinity and selectivity, leading to more potent and selective drug candidates. Researchers have leveraged the reactivity of 3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride to develop novel sulfonamides with improved pharmacokinetic profiles.

The compound's utility extends beyond pharmaceutical applications into agrochemicals and material science. In agrochemistry, fluorinated sulfonyl compounds are used as intermediates in the synthesis of herbicides and pesticides due to their stability and efficacy. The presence of fluorine atoms enhances the lipophilicity of these compounds, improving their absorption and translocation within plants or pests. Additionally, 3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride has been investigated for its potential in material science applications, particularly in the development of high-performance polymers and coatings that benefit from fluorine's unique properties.

Recent advancements in synthetic methodologies have further highlighted the importance of 3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride as a key intermediate. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient preparation of complex fluorinated sulfonyl derivatives. These methods have opened new avenues for drug discovery by allowing chemists to access previously inaccessible molecular architectures. The ability to introduce fluorine atoms with precision has been particularly valuable in designing molecules that interact selectively with biological targets.

The safety and handling of 3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride are also critical considerations in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to ensure safe handling. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with the compound. Storage conditions should also be carefully controlled to prevent degradation or unintended reactions.

In conclusion,3,3-Difluoro-2,2-dimethylpentane-1-sulfonyl fluoride (CAS No. 2138349-45-6) represents a significant advancement in synthetic chemistry with far-reaching implications for pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for researchers seeking to develop innovative therapeutics and materials with enhanced performance characteristics. As research continues to uncover new applications for this compound,its importance is expected to grow further, driving innovation across multiple scientific disciplines.